ethyl N-(9H-fluoren-2-ylsulfonyl)-beta-hydroxyphenylalaninate

• IUPAC Name: ethyl 2-(9H-fluoren-2-ylsulfonylamino)-3-hydroxy-3-phenylpropanoate
• InChI: InChI=1S/C24H23NO5S/c1-2-30-24(27)22(23(26)16-8-4-3-5-9-16)25-31(28,29)19-12-13-21-18(15-19)14-17-10-6-7-11-20(17)21/h3-13,15,22-23,25-26H,2,14H2,1H3
• InChI Key: LCBKVJMDADCWJU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C(C1=CC=CC=C1)O)NS(=O)(=O)C2=CC3=C(C=C2)C4=CC=CC=C4C3
• Molecular Formula: C24H23NO5S
• Molecular Weight: 437.5 g/mol

Description

Ethyl N-(9H-fluoren-2-ylsulfonyl)-beta-hydroxyphenylalaninate, also known as Fmoc-β-hydroxyphenylalanine-OEt, is a chemical compound that is widely used in scientific research. It is a derivative of the amino acid phenylalanine and is commonly used as a building block for the synthesis of peptides and proteins.

Mechanism of Action

The mechanism of action of ethyl N-(9H-fluoren-2-ylsulfonyl)-beta-hydroxyphenylalaninateβ-hydroxyphenylalanine-OEt is not well understood. However, it is believed to act by modifying the structure of peptides and proteins, which can affect their biological activity.
Biochemical and Physiological Effects:
ethyl N-(9H-fluoren-2-ylsulfonyl)-beta-hydroxyphenylalaninateβ-hydroxyphenylalanine-OEt has been shown to have a number of biochemical and physiological effects. For example, it has been shown to inhibit the activity of the enzyme chymotrypsin, which is involved in the digestion of proteins. It has also been shown to have antioxidant properties, which may be useful in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl N-(9H-fluoren-2-ylsulfonyl)-beta-hydroxyphenylalaninateβ-hydroxyphenylalanine-OEt is its versatility in peptide synthesis. It can be used to introduce hydroxyl groups into peptides, which can be important for biological activity. However, one limitation of ethyl N-(9H-fluoren-2-ylsulfonyl)-beta-hydroxyphenylalaninateβ-hydroxyphenylalanine-OEt is its relatively high cost compared to other building blocks.

Future Directions

There are many potential future directions for the use of ethyl N-(9H-fluoren-2-ylsulfonyl)-beta-hydroxyphenylalaninateβ-hydroxyphenylalanine-OEt in scientific research. For example, it could be used to synthesize peptides and proteins with specific hydroxyl groups that have important biological functions. It could also be used to develop new drugs for the treatment of oxidative stress-related diseases. Additionally, future research could focus on understanding the mechanism of action of ethyl N-(9H-fluoren-2-ylsulfonyl)-beta-hydroxyphenylalaninateβ-hydroxyphenylalanine-OEt and its potential applications in other fields such as materials science.

Synthesis Methods

The synthesis of ethyl N-(9H-fluoren-2-ylsulfonyl)-beta-hydroxyphenylalaninateβ-hydroxyphenylalanine-OEt involves the reaction of ethyl N-(9H-fluoren-2-ylsulfonyl)-beta-hydroxyphenylalaninateβ-hydroxyphenylalanine with ethyl chloroformate in the presence of a base such as triethylamine. The resulting product is then purified using various chromatographic techniques.

Scientific Research Applications

Ethyl N-(9H-fluoren-2-ylsulfonyl)-beta-hydroxyphenylalaninateβ-hydroxyphenylalanine-OEt is widely used in scientific research as a building block for the synthesis of peptides and proteins. It is particularly useful in the synthesis of peptides that contain hydroxyl groups, which are important for biological activity.